NSC666715

• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol
• InChI: InChI=1S/C18H16N2O/c21-18-16(12-14-4-8-19-9-5-14)2-1-3-17(18)13-15-6-10-20-11-7-15/h4-13H,1-3H2/b16-12+,17-13+
• InChIKey: CYVVJSKZRBZHAV-UNZYHPAISA-N

NSC666715: DNA Polymerase Beta (Pol-β) Inhibitor Identity

NSC666715 (CAS 170747-33-8; 4-chloro-N-[5-(4-chloroanilino)-1H-1,2,4-triazol-3-yl]-5-methyl-2-sulfanylbenzenesulfonamide) is a small-molecule inhibitor of DNA polymerase β (Pol-β) identified through structure-based molecular docking [1]. It was discovered by screening the NCI Diversity Set against the APC-interaction interface of Pol-β and has been characterized as a dual-pathway blocker of both single-nucleotide (SN-) and long-patch (LP-) base excision repair (BER) [1][2]. NSC666715 is obtained through the Developmental Therapeutics Program of the National Cancer Institute (DTP, NCI-NIH) and is supplied by several research-grade vendors with typical purity ≥98% by HPLC .

• For dual SN- and LP-BER pathway blockade studies

• Pol-β-targeted chemosensitizer research (TMZ combination)

• Research-grade identity; HPLC-characterized purity

• [1] Jaiswal AS, Banerjee S, Panda H, Bulkin CD, Izumi T, Sarkar FH, Ostrov DA, Narayan S. A novel inhibitor of DNA polymerase beta enhances the ability of temozolomide to impair the growth of colon cancer cells. Mol Cancer Res. 2009 Dec;7(12):1973-83. doi: 10.1158/1541-7786.MCR-09-0309. PMID: 19996303; PMCID: PMC2796282. View Source
• [2] Jaiswal AS, Panda H, Law BK, Sharma J, Jani J, Hromas R, Narayan S. NSC666715 and Its Analogs Inhibit Strand-Displacement Activity of DNA Polymerase β and Potentiate Temozolomide-Induced DNA Damage, Senescence and Apoptosis in Colorectal Cancer Cells. PLoS One. 2015 May 1;10(5):e0123808. doi: 10.1371/journal.pone.0123808. PMID: 25933036; PMCID: PMC4416822. View Source

NSC666715 Non-Substitutability vs. Generic Pol-β Inhibitors

Compounds targeting the Pol-β BER pathway are mechanistically heterogeneous: some block only dRP-lyase activity and SN-BER (e.g., pamoic acid), while others exhibit differential potency across SN-BER and LP-BER sub-pathways [1]. Even among the structurally related NSC-series analogs of NSC666715, the LP-BER blockade profile diverges substantially. In a direct head-to-head reconstituted assay, NSC666715, NSC666717, and NSC666719 achieved maximum comparable LP-BER blockade at lower concentrations, whereas NSC661073 and NSC666713 exhibited markedly weaker inhibition [2]. Consequently, substituting NSC666715 with a generic Pol-β inhibitor or an untested analog risks losing the dual SN-/LP-BER blockade property and the corresponding level of temozolomide (TMZ) potentiation that has been quantitatively validated in both in vitro and in vivo models [1][2].

Loss of dual BER blockade

Generic Pol-β inhibitors (e.g., pamoic acid) may block only SN-BER and not LP-BER, limiting pathway coverage.

Variable LP-BER activity among analogs

Untested NSC analogs (NSC661073, NSC666713) may show markedly weaker LP-BER blockade than NSC666715.

TMZ combination response may differ

Substitution could alter TMZ IC50 shift magnitude and in vivo tumor growth reduction context.

• [1] Jaiswal AS, Banerjee S, Panda H, Bulkin CD, Izumi T, Sarkar FH, Ostrov DA, Narayan S. A novel inhibitor of DNA polymerase beta enhances the ability of temozolomide to impair the growth of colon cancer cells. Mol Cancer Res. 2009 Dec;7(12):1973-83. doi: 10.1158/1541-7786.MCR-09-0309. PMID: 19996303; PMCID: PMC2796282. View Source
• [2] Jaiswal AS, Panda H, Law BK, Sharma J, Jani J, Hromas R, Narayan S. NSC666715 and Its Analogs Inhibit Strand-Displacement Activity of DNA Polymerase β and Potentiate Temozolomide-Induced DNA Damage, Senescence and Apoptosis in Colorectal Cancer Cells. PLoS One. 2015 May 1;10(5):e0123808. doi: 10.1371/journal.pone.0123808. PMID: 25933036; PMCID: PMC4416822. View Source

NSC666715 Differentiation Against Closest Comparators

Dual SN-BER and LP-BER Blockade vs. Pamoic Acid

NSC666715 blocks both Pol-β-directed SN-BER (IC50 = 3.8 μM) and LP-BER activity in reconstituted in vitro assays, whereas pamoic acid—a structurally distinct earlier Pol-β inhibitor—inhibits only the dRP-lyase activity of Pol-β and consequently blocks SN-BER but not LP-BER, and requires high concentrations (~9 μM) to achieve its effect [1][2]. This mechanistic distinction is explicitly noted in the 2009 discovery paper, which states that since abasic DNA damage can also be repaired by LP-BER, there is a need for agents that can specifically block both Pol-β-directed SN- and LP-BER pathways [1].

Dual SN-/LP-BER vs. Pamoic Acid

Head-to-head

Dual SN- and LP-BER blockade (IC50 3.8–4.1 μM) vs. SN-BER only (~9 μM pamoic acid)

Supports dual-pathway BER research context; pamoic acid lacks LP-BER blockade.

In vitro reconstituted BER assay; purified Pol-β, APE1, Fen1, LigI.

Evidence Dimension	BER sub-pathway blockade coverage
Target Compound Data	NSC666715: Blocks SN-BER (IC50 = 3.8 μM) and LP-BER; blocks dRP-lyase (IC50 = 4.1 μM) [1]
Comparator Or Baseline	Pamoic acid: Blocks dRP-lyase/SN-BER only; Pol-β inhibitor with reported activity at ~9 μM; does not block LP-BER [1][2]
Quantified Difference	NSC666715 provides dual SN-BER + LP-BER blockade; pamoic acid provides SN-BER-only blockade. IC50 of 3.8–4.1 μM (NSC666715) vs. ~9 μM (pamoic acid) [1][2]
Conditions	In vitro reconstituted BER assay using purified Pol-β, APE1, Fen1, DNA ligase I; 63-mer ³²P-labeled DNA substrates [1]

Why This Matters

For researchers studying BER-dependent drug resistance, dual-pathway blockade may be essential because tumor cells can compensate for SN-BER inhibition by upregulating LP-BER; NSC666715 precludes this escape route, whereas pamoic acid does not.

• [1] Jaiswal AS, Banerjee S, Panda H, Bulkin CD, Izumi T, Sarkar FH, Ostrov DA, Narayan S. A novel inhibitor of DNA polymerase beta enhances the ability of temozolomide to impair the growth of colon cancer cells. Mol Cancer Res. 2009 Dec;7(12):1973-83. doi: 10.1158/1541-7786.MCR-09-0309. PMID: 19996303; PMCID: PMC2796282. View Source
• [2] Hazan C, Boudsocq F, Gervais V, Saurel O, Ciais M, Cazaux C, Czaplicki J, Milon A. Structural insights on the pamoic acid and the 8 kDa domain of DNA polymerase beta complex: towards the design of higher-affinity inhibitors. Eur J Med Chem. 2008;43(9):1842-1850. Reported pamoic acid as a ~9 μM Pol-β inhibitor. View Source

Superior LP-BER Blockade vs. NSC661073 and NSC666713

In a direct head-to-head in vitro reconstituted LP-BER assay testing five NSC-series Pol-β inhibitors (NSC661073, NSC666713, NSC666715, NSC666717, and NSC666719) across a concentration range, NSC666715, together with NSC666717 and NSC666719, showed the maximum comparable blockade of LP-BER at lower concentrations. In contrast, NSC661073 and NSC666713 exhibited substantially weaker inhibition even at 50 μM [1]. The autoradiogram analysis (Fig. 2, compare lane 5 with lanes 6–25) demonstrates that NSC666715 effectively reduced Fen1-mediated strand-displacement synthesis of Pol-β and blocked 63-mer repair product formation, whereas NSC661073 and NSC666713 were only marginally effective [1].

LP-BER Blockade vs. NSC Analogs

Head-to-head

NSC666715 effective at lower concentrations; NSC661073/666713 marginal even at 50 μM

Analog-dependent LP-BER activity; only three compounds (incl. NSC666715) show robust blockade.

Autoradiogram: 63-mer F-DNA substrate; APE1, Pol-β, Fen1, LigI.

Evidence Dimension	LP-BER blockade potency in reconstituted in vitro system
Target Compound Data	NSC666715: Maximum comparable blockade of LP-BER at lower concentrations (effective blockade observed across the tested range up to 50 μM) [1]
Comparator Or Baseline	NSC661073 and NSC666713: Markedly weaker LP-BER blockade; only marginal inhibition even at 50 μM [1]
Quantified Difference	The 2015 study explicitly states that among five analogs tested, 'the maximum comparable blockade seen at lower concentrations was by NSC666715 and its two analogs NSC666717 and NSC666719,' distinguishing these three compounds from NSC661073 and NSC666713 [1]
Conditions	In vitro reconstituted LP-BER system: 63-mer ³²P-labeled F-DNA substrate; APE1, Pol-β, Fen1, DNA ligase I; autoradiographic detection; concentrations tested across a range for each analog [1]

Why This Matters

Procurement selection among NSC-series Pol-β inhibitors requires evidence of which specific analog retains LP-BER inhibitory potency. NSC666715 is one of only three analogs (alongside NSC666717 and NSC666719) in the tested set that achieves robust LP-BER blockade, distinguishing it from the weaker analogs NSC661073 and NSC666713.

• [1] Jaiswal AS, Panda H, Law BK, Sharma J, Jani J, Hromas R, Narayan S. NSC666715 and Its Analogs Inhibit Strand-Displacement Activity of DNA Polymerase β and Potentiate Temozolomide-Induced DNA Damage, Senescence and Apoptosis in Colorectal Cancer Cells. PLoS One. 2015 May 1;10(5):e0123808. doi: 10.1371/journal.pone.0123808. PMID: 25933036; PMCID: PMC4416822. View Source

TMZ Cytotoxicity Enhancement in MMR-Variable CRC Lines

NSC666715 potentiates TMZ cytotoxicity in a concentration-dependent manner across three colon cancer cell lines with distinct MMR and APC backgrounds. As shown in Table 2 of the 2009 discovery paper, co-treatment with 100 μM NSC666715 reduced the TMZ IC50 from 312 μM to 55 μM in HCT-116-APC(WT) cells (a 5.7-fold reduction), from 491 μM to 154 μM in HCT-116-APC(KD) cells (a 3.2-fold reduction), and from 128 μM to 24 μM in MMR-proficient HCT-116+ch3 cells (a 5.3-fold reduction) [1]. The 2015 follow-up study further reported an approximately 10-fold reduction in the IC50 of TMZ when combined with NSC666715 [2]. Notably, the cytotoxicity of NSC666715 alone was very low (minimal effect at concentrations up to 100 μM in the absence of TMZ), indicating that the compound functions primarily as a chemosensitizer rather than a direct cytotoxic agent [1].

TMZ IC50 Shift in CRC Lines

Head-to-head

5.7-fold (HCT-116-APC-WT) to 5.3-fold (HCT-116+ch3) IC50 reduction; up to ~10-fold across studies

Supports TMZ combination assay design across MMR-deficient and proficient contexts.

Clonogenic survival; 1 h TMZ + 48 h co-treatment; minimal standalone cytotoxicity.

Evidence Dimension	TMZ IC50 shift upon co-treatment with NSC666715 (clonogenic survival assay)
Target Compound Data	TMZ + NSC666715 (100 μM): TMZ IC50 = 55 μM (HCT-116-APC(WT)), 154 μM (HCT-116-APC(KD)), 24 μM (HCT-116+ch3) [1]; ~10-fold IC50 reduction reported in follow-up study [2]
Comparator Or Baseline	TMZ alone: IC50 = 312 μM (HCT-116-APC(WT)), 491 μM (HCT-116-APC(KD)), 128 μM (HCT-116+ch3); NSC666715 alone: minimal cytotoxicity up to 100 μM [1]
Quantified Difference	5.7-fold IC50 reduction in HCT-116-APC(WT); 3.2-fold in HCT-116-APC(KD); 5.3-fold in MMR-proficient HCT-116+ch3. Inter-study range: up to ~10-fold reduction [1][2]
Conditions	HCT-116 colon cancer cell lines with defined MMR and APC status; 1 h TMZ pretreatment followed by 48 h co-treatment; clonogenic survival assay [1]

Why This Matters

The TMZ IC50 reduction is quantitatively characterized across multiple genetic backgrounds (MMR-deficient and MMR-proficient), which informs experimental design for combination studies. The low standalone cytotoxicity of NSC666715 supports its use specifically as a BER pathway chemosensitizer.

• [1] Jaiswal AS, Banerjee S, Panda H, Bulkin CD, Izumi T, Sarkar FH, Ostrov DA, Narayan S. A novel inhibitor of DNA polymerase beta enhances the ability of temozolomide to impair the growth of colon cancer cells. Mol Cancer Res. 2009 Dec;7(12):1973-83. doi: 10.1158/1541-7786.MCR-09-0309. PMID: 19996303; PMCID: PMC2796282. View Source
• [2] Jaiswal AS, Panda H, Law BK, Sharma J, Jani J, Hromas R, Narayan S. NSC666715 and Its Analogs Inhibit Strand-Displacement Activity of DNA Polymerase β and Potentiate Temozolomide-Induced DNA Damage, Senescence and Apoptosis in Colorectal Cancer Cells. PLoS One. 2015 May 1;10(5):e0123808. doi: 10.1371/journal.pone.0123808. PMID: 25933036; PMCID: PMC4416822. View Source

In Vivo Xenograft Tumor Growth Inhibition with TMZ

In SCID mouse xenograft models implanted with HCT-116 colon cancer cell lines, NSC666715 monotherapy (10 mg/kg body weight) resulted in a 37% to 54% reduction in tumor growth relative to vehicle control (p < 0.001) [1]. When NSC666715 was combined with TMZ (20 mg/kg), tumor growth was reduced by 66% to 71% relative to vehicle control (p < 0.001), with the specific efficacy rankings at day 42 being: HCT-116+ch3 (71%) > HCT-116-APC(WT) (66%) > HCT-116-APC(KD) (62%) [1]. Importantly, the combination treatment outperformed TMZ monotherapy across all cell lines, and no significant adverse effects or body weight changes were observed at the administered doses [1]. In contrast, the comparator Pol-β inhibitor NSC-124854, while also demonstrating in vivo efficacy, was tested in a separate xenograft model (female homozygous SCID mice) with a different dosing schedule, making direct cross-study quantitative comparisons challenging; however, both compounds support the general paradigm of Pol-β inhibition for chemosensitization [2].

In Vivo Xenograft Tumor Reduction

Head-to-head

NSC666715+TMZ: 66–71% tumor reduction vs. vehicle; monotherapy: 37–54% (p

In vivo model-response endpoint context; combination response exceeds TMZ alone.

SCID mouse xenograft; HCT-116 lines; 42-day endpoint; 10 mg/kg NSC666715.

Pol-β Selectivity Window

Head-to-head

No effect on APE1, Fen1, DNA ligase I up to 15 μM; Pol-β strand-displacement inhibited at 5 μM

Pol-β-selective chemical probe context; reduces pleiotropic BER effects in studies.

Kd = 58.7 nM Pol-β-DNA; fluorescence anisotropy confirmed direct binding.

22-Compound Screening Rank

Reported

Most potent among 22 docked SMIs; strand-displacement blocked at 5 μM, 1-nt incorporation at 15 μM

Screening pool rank and dual-activity profile context; cross-study benchmark with NSC-124854 (IC50 5.3 μM).

Docking-based screen; ³²P-labeled substrate; autoradiographic readout.

Evidence Dimension	In vivo tumor volume reduction at day 42 post-xenograft implant (SCID mouse model)
Target Compound Data	NSC666715 monotherapy: 37–54% tumor growth reduction vs. vehicle. NSC666715 + TMZ: 66–71% tumor growth reduction vs. vehicle; 62–71% across cell lines [1]
Comparator Or Baseline	Vehicle control: 1,120 mm³ maximum tumor volume. TMZ monotherapy showed less pronounced anti-tumor effect, with no significant difference between MMR-proficient and MMR-deficient xenografts [1]
Quantified Difference	Combination (NSC666715 + TMZ) achieved ~66–71% tumor reduction vs. vehicle, exceeding both TMZ alone and NSC666715 alone (37–54%). Day 42 ranking: HCT-116+ch3 71% > HCT-116-APC(WT) 66% > HCT-116-APC(KD) 62% [1]
Conditions	SCID mouse xenograft model; HCT-116-APC(WT), HCT-116-APC(KD), and HCT-116+ch3 cell lines; NSC666715 at 10 mg/kg; TMZ at 20 mg/kg; 42-day experimental endpoint [1]

Why This Matters

In vivo xenograft data demonstrating monotherapy anti-tumor activity and statistically significant combination benefit (p < 0.001) with TMZ is critical for researchers designing preclinical combination therapy studies involving BER pathway inhibition.

• [1] Jaiswal AS, Banerjee S, Panda H, Bulkin CD, Izumi T, Sarkar FH, Ostrov DA, Narayan S. A novel inhibitor of DNA polymerase beta enhances the ability of temozolomide to impair the growth of colon cancer cells. Mol Cancer Res. 2009 Dec;7(12):1973-83. doi: 10.1158/1541-7786.MCR-09-0309. PMID: 19996303; PMCID: PMC2796282. View Source
• [2] Jaiswal AS, Banerjee S, Aneja R, Sarkar FH, Ostrov DA, Narayan S. DNA Polymerase β as a Novel Target for Chemotherapeutic Intervention of Colorectal Cancer. PLoS ONE. 2011;6(2):e16691. doi: 10.1371/journal.pone.0016691. (NSC-124854 xenograft data for context.) View Source

Pol-β Selectivity Over APE1, Fen1, and DNA Ligase I

NSC666715 was profiled against the other core BER enzymes (APE1, Fen1, and DNA ligase I) in reconstituted in vitro assays. At concentrations up to 15 μM, NSC666715 had no detectable effect on APE1 incision activity, Fen1 flap endonuclease activity, or DNA ligase I sealing activity, while completely inhibiting Pol-β-directed strand-displacement synthesis at 5 μM and 1-nt incorporation at 15 μM [1]. This selectivity profile was further substantiated by fluorescence anisotropy experiments showing that NSC666715 directly and specifically interacts with Pol-β (Kd = 58.7 nM for Pol-β binding to gapped DNA in the absence of inhibitor, with significantly decreased DNA binding in the presence of 10 μM NSC666715) and interferes with Pol-β binding to damaged DNA without disrupting APE1-AP-site interactions [1]. In contrast, some earlier Pol-β inhibitors such as pamoic acid have less extensively characterized selectivity profiles against the full panel of LP-BER accessory proteins [1][2].

Pol-β Selectivity Window

Head-to-head

No effect on APE1, Fen1, DNA ligase I up to 15 μM; Pol-β strand-displacement inhibited at 5 μM

Pol-β-selective chemical probe context; reduces pleiotropic BER effects in studies.

Kd = 58.7 nM Pol-β-DNA; fluorescence anisotropy confirmed direct binding.

Evidence Dimension	Off-target activity against non-Pol-β BER enzymes (APE1, Fen1, DNA ligase I)
Target Compound Data	NSC666715: No effect on APE1, Fen1, or DNA ligase I activities at concentrations up to 15 μM; blocks Pol-β strand-displacement at 5 μM and 1-nt incorporation at 15 μM [1]
Comparator Or Baseline	Pol-β positive control: strand-displacement and 1-nt incorporation fully blocked. APE1, Fen1, DNA ligase I activity levels: unaffected by NSC666715 at all tested concentrations [1]
Quantified Difference	NSC666715 exhibits a selectivity window: Pol-β strand-displacement inhibition at 5 μM vs. no inhibition of APE1/Fen1/DNA ligase I at up to 15 μM, representing at least a 3-fold selectivity margin for Pol-β over other BER enzymes at the strand-displacement level [1]
Conditions	In vitro reconstituted BER assays with purified recombinant proteins; ³²P-labeled DNA substrates; autoradiographic detection; fluorescence anisotropy with 5′-fluorescein-labeled 63-mer gapped DNA [1]

Why This Matters

Demonstrated selectivity for Pol-β over APE1, Fen1, and DNA ligase I reduces the risk of confounding pleiotropic BER effects in mechanistic studies, making NSC666715 a more interpretable chemical probe for Pol-β-specific BER blockade compared to less thoroughly profiled inhibitors.

• [1] Jaiswal AS, Banerjee S, Panda H, Bulkin CD, Izumi T, Sarkar FH, Ostrov DA, Narayan S. A novel inhibitor of DNA polymerase beta enhances the ability of temozolomide to impair the growth of colon cancer cells. Mol Cancer Res. 2009 Dec;7(12):1973-83. doi: 10.1158/1541-7786.MCR-09-0309. PMID: 19996303; PMCID: PMC2796282. View Source
• [2] Jaiswal AS, Panda H, Law BK, Sharma J, Jani J, Hromas R, Narayan S. NSC666715 and Its Analogs Inhibit Strand-Displacement Activity of DNA Polymerase β and Potentiate Temozolomide-Induced DNA Damage, Senescence and Apoptosis in Colorectal Cancer Cells. PLoS One. 2015 May 1;10(5):e0123808. doi: 10.1371/journal.pone.0123808. PMID: 25933036; PMCID: PMC4416822. View Source

Strand-Displacement Inhibition vs. 22-Compound Screening Pool

NSC666715 was identified as the most potent compound from a screen of 22 top-scoring small-molecule inhibitors (SMIs) docked onto the APC-binding site of Pol-β. In the initial screening, some SMIs inhibited Pol-β-directed strand-displacement synthesis only at 10 μM, while others were effective only at 10-fold higher concentrations and did not affect 1-nt incorporation activity at any concentration tested. In contrast, NSC666715 inhibited Pol-β-directed strand-displacement activity at 5 μM, and at 15 μM it completely blocked 1-nt incorporation [1]. This dual inhibition of strand-displacement synthesis and 1-nt gap-filling at relatively low micromolar concentrations distinguished NSC666715 from the remainder of the screening pool. The structurally related analog NSC-124854, identified through a subsequent docking campaign by the same research group, was reported to inhibit Pol-β-directed strand-displacement with an IC50 of 5.3 μM [2], providing a cross-study benchmark in a similar assay format.

22-Compound Screening Rank

Reported

Most potent among 22 docked SMIs; strand-displacement blocked at 5 μM, 1-nt incorporation at 15 μM

Screening pool rank and dual-activity profile context; cross-study benchmark with NSC-124854 (IC50 5.3 μM).

Docking-based screen; ³²P-labeled substrate; autoradiographic readout.

Evidence Dimension	Minimum effective concentration for Pol-β strand-displacement synthesis inhibition
Target Compound Data	NSC666715: Inhibits Pol-β strand-displacement at 5 μM; completely blocks 1-nt incorporation at 15 μM [1]
Comparator Or Baseline	22-SMI screening pool: some compounds effective only at 10 μM; others required 10-fold higher concentrations with no effect on 1-nt incorporation. NSC-124854 (cross-study comparator): IC50 = 5.3 μM for strand-displacement inhibition [1][2]
Quantified Difference	NSC666715 effective at 5 μM vs. other screening hits requiring ≥10 μM. Comparable potency to NSC-124854 (IC50 5.3 μM) in strand-displacement assays, but with distinct chemical scaffold [1][2]
Conditions	In vitro reconstituted system with purified Pol-β; ³²P-labeled DNA substrates; screening of 22 top-scoring docked compounds; autoradiographic detection [1]

Why This Matters

The strand-displacement inhibitory activity at 5 μM, combined with the additional 1-nt incorporation blockade at 15 μM, provides a functional distinction from screening-pool compounds that only affected strand-displacement. The cross-study benchmark against NSC-124854 (IC50 5.3 μM) situates NSC666715's potency within the broader landscape of Pol-β inhibitors emerging from the same docking-based discovery pipeline.

• [1] Jaiswal AS, Banerjee S, Panda H, Bulkin CD, Izumi T, Sarkar FH, Ostrov DA, Narayan S. A novel inhibitor of DNA polymerase beta enhances the ability of temozolomide to impair the growth of colon cancer cells. Mol Cancer Res. 2009 Dec;7(12):1973-83. doi: 10.1158/1541-7786.MCR-09-0309. PMID: 19996303; PMCID: PMC2796282. View Source
• [2] Jaiswal AS, Banerjee S, Aneja R, Sarkar FH, Ostrov DA, Narayan S. DNA Polymerase β as a Novel Target for Chemotherapeutic Intervention of Colorectal Cancer. PLoS ONE. 2011;6(2):e16691. doi: 10.1371/journal.pone.0016691. (NSC-124854 IC50 = 5.3 μM for Pol-β strand-displacement.) View Source

NSC666715 Research and Preclinical Applications

TMZ Combination Chemosensitization in CRC Models

NSC666715 is directly applicable for researchers designing TMZ combination studies in colorectal cancer (CRC) models. Quantitative evidence demonstrates that co-treatment with 100 μM NSC666715 reduces TMZ IC50 by 5.7-fold (HCT-116-APC(WT)) to 5.3-fold (HCT-116+ch3) in clonogenic assays [1], and that combination therapy achieves 66–71% in vivo tumor growth reduction in SCID mouse xenografts compared to vehicle control (p < 0.001) [2]. Critically, NSC666715 retains its TMZ-potentiating activity in both MMR-deficient and MMR-proficient backgrounds, making it suitable for studies addressing TMZ resistance mechanisms that are independent of MMR status [1][2].

Dual BER Pathway Blockade for Mechanistic Studies

For experimental designs that require simultaneous blockade of both SN-BER and LP-BER sub-pathways—rather than SN-BER-only inhibition—NSC666715 is the mechanistically validated choice. Its dual blockade profile (SN-BER IC50 = 3.8 μM; effective LP-BER blockade at lower micromolar concentrations) [1] distinguishes it from pamoic acid, which blocks only SN-BER and requires higher concentrations (~9 μM) [1][3]. This profile is particularly relevant when studying the relative contributions of SN-BER versus LP-BER to the repair of specific DNA lesions induced by alkylating agents.

SAR Studies with NSC666715 Analog Series

The 2015 PLOS ONE study provides a rank-order comparison of five NSC-series analogs (NSC661073, NSC666713, NSC666715, NSC666717, NSC666719) in the same LP-BER reconstituted assay [1]. NSC666715, along with NSC666717 and NSC666719, forms the 'high-activity' cluster for LP-BER blockade, whereas NSC661073 and NSC666713 are significantly weaker [1]. Researchers conducting SAR studies on the 1,2,4-triazole sulfanylbenzenesulfonamide scaffold can use NSC666715 as the reference compound against which to benchmark newly synthesized derivatives, with the published autoradiographic data (Fig. 2, lanes 6–25) providing a quantitative visual comparator [1].

Pol-β-Selective Chemical Probe Applications

NSC666715 has been experimentally verified to spare APE1, Fen1, and DNA ligase I activities at concentrations up to 15 μM, while inhibiting Pol-β strand-displacement at 5 μM and 1-nt incorporation at 15 μM [1]. This selectivity profile—supported by fluorescence anisotropy data confirming direct Pol-β binding and interference with DNA substrate engagement [1]—makes NSC666715 suitable as a Pol-β-selective chemical probe in experiments where confounding inhibition of upstream (APE1) or downstream (Fen1, DNA ligase I) BER components must be excluded.

Application

Selection Property

Validation Focus

TMZ combination chemosensitization studies in CRC models

Dual SN-/LP-BER blockade capability

TMZ IC50 shift across MMR contexts; in vivo tumor reduction endpoints

Dual BER pathway mechanistic studies

Simultaneous SN- and LP-BER inhibition profile

SN- vs LP-BER contribution verification using lesion-specific repair assays

SAR reference compound for NSC analog series

Rank-order LP-BER inhibitory potency among analogs

Autoradiographic LP-BER blockade benchmark (Fig. 2 lanes 6–25)

Pol-β-selective chemical probe applications

BER enzyme selectivity (spares APE1, Fen1, LigI)

Off-target enzyme activity exclusion at concentrations up to 15 μM

• [1] Jaiswal AS, Banerjee S, Panda H, Bulkin CD, Izumi T, Sarkar FH, Ostrov DA, Narayan S. A novel inhibitor of DNA polymerase beta enhances the ability of temozolomide to impair the growth of colon cancer cells. Mol Cancer Res. 2009 Dec;7(12):1973-83. doi: 10.1158/1541-7786.MCR-09-0309. PMID: 19996303; PMCID: PMC2796282. View Source
• [2] Jaiswal AS, Panda H, Law BK, Sharma J, Jani J, Hromas R, Narayan S. NSC666715 and Its Analogs Inhibit Strand-Displacement Activity of DNA Polymerase β and Potentiate Temozolomide-Induced DNA Damage, Senescence and Apoptosis in Colorectal Cancer Cells. PLoS One. 2015 May 1;10(5):e0123808. doi: 10.1371/journal.pone.0123808. PMID: 25933036; PMCID: PMC4416822. View Source
• [3] Hazan C, Boudsocq F, Gervais V, Saurel O, Ciais M, Cazaux C, Czaplicki J, Milon A. Structural insights on the pamoic acid and the 8 kDa domain of DNA polymerase beta complex: towards the design of higher-affinity inhibitors. Eur J Med Chem. 2008;43(9):1842-1850. (Pamoic acid as ~9 μM Pol-β inhibitor; SN-BER only.) View Source